5-bromo-1H-indazol-3-amine
Cat. No. B184045
CAS No.:
61272-71-7
M. Wt: 212.05 g/mol
InChI Key: OMPYFDJVSAMSMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07528132B2
Procedure details
To a solution of 5-bromo-2-fluorobenzonitrile (0.40 g, 2.0 mmol.) in ethanol (3 mL) was added hydrazine (0.64 g, 20 mmol.). The reaction mixture was heated in a microwave reactor at 140° C. for 20 minutes. Ethyl acetate (100 mL) was added. The organic layer was washed with water and brine. The organic layer was dried over sodium sulfate. The organic solvent was evaporated under reduced pressure to yield 3-amino-5-bromoindazole 165 (0.41 g, 1.93 mmol.). The crude product was used in the next step without further purification.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5](F)=[C:6]([CH:9]=1)[C:7]#[N:8].[NH2:11][NH2:12].C(OCC)(=O)C>C(O)C>[NH2:8][C:7]1[C:6]2[C:5](=[CH:4][CH:3]=[C:2]([Br:1])[CH:9]=2)[NH:12][N:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.4 g
|
|
Type
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reactant
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Smiles
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BrC=1C=CC(=C(C#N)C1)F
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|
Name
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|
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Quantity
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0.64 g
|
|
Type
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reactant
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Smiles
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NN
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|
Name
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|
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Quantity
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3 mL
|
|
Type
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solvent
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|
Smiles
|
C(C)O
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Step Two
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Name
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|
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Quantity
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100 mL
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|
Type
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reactant
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|
Smiles
|
C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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140 °C
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Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
|
Workups
WASH
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Type
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WASH
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Details
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The organic layer was washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic layer was dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic solvent was evaporated under reduced pressure
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Outcomes
Product
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Name
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|
|
Type
|
product
|
|
Smiles
|
NC1=NNC2=CC=C(C=C12)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.93 mmol | |
| AMOUNT: MASS | 0.41 g | |
| YIELD: CALCULATEDPERCENTYIELD | 96.5% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
